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Compound of Interest

(S)-(-)-5,5'6,6',7,7',8,8-Octahydro-
1,1'-bi-2-naphthol

cat. No.: B1225680

Compound Name:

This guide provides comprehensive safety and handling precautions for (S)-5,5',6,6',7,7',8,8'-
Octahydro-1,1'-bi-2-naphthol ((S)-H8-BINOL), a chiral ligand frequently utilized in asymmetric
synthesis. The information is intended for researchers, scientists, and professionals in drug
development and other chemical research fields. Adherence to these guidelines is crucial for
ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

(S)-H8-BINOL is classified as a hazardous substance. The primary hazards are skin and eye
irritation.[1] It is essential to handle this compound with care to avoid direct contact and
inhalation.

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below. These
statements outline the necessary steps to prevent exposure and the appropriate responses in
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case of accidental contact.[1][2]

Quantitative Safety Data

The following tables summarize the key quantitative data regarding the toxicity and physical
properties of BINOL compounds. Note that specific data for the (S)-H8-BINOL enantiomer may
not be distinctly reported and is often grouped with the racemate or other BINOL derivatives.

Table 1: Toxicological Data

Route of . Dose/Durati  Toxic
Test Type Species Reference
Exposure on Effects
Detalils of

toxic effects
LDLo (Lowest
not reported

published Oral Mouse 42 mg/kg [3]
other than
lethal dose)
lethal dose
value.
LD50 Possible
. > 2,000
(Median Oral Rat mucosal
mg/kg N
lethal dose) irritations.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C20H2202
Molecular Weight 294.39 g/mol

Melting Point 160 - 162 °C[4]
Appearance Beige powder/solid[5]
Odor Odorless|[5]
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Proper handling and storage are paramount to minimizing the risks associated with (S)-H8-
BINOL.

3.1. Personal Protective Equipment (PPE)
A standard set of PPE should be worn at all times when handling (S)-H8-BINOL.

o Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH standards
are mandatory.[6]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Gloves should
be inspected before use and disposed of properly after handling the compound.[6]

» Skin and Body Protection: A lab coat or other protective clothing is required. For larger
quantities or when there is a risk of significant exposure, impervious clothing should be
considered.[6]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood, to avoid inhalation of dust.[2] If a fume hood is not available, a
NIOSH-approved respirator may be necessary.[6]

3.2. Engineering Controls

» Ventilation: Always handle (S)-H8-BINOL in a well-ventilated area. A chemical fume hood is
the preferred engineering control to minimize inhalation exposure.[2]

o Eye Wash Stations and Safety Showers: Ensure that emergency eyewash stations and
safety showers are readily accessible in the work area.

3.3. Storage

o Conditions: Store in a tightly closed container in a dry and well-ventilated place.[2] The
recommended storage temperature is typically found on the product label.[2]

e Incompatibilities: Avoid strong oxidizing agents, as violent reactions are possible.

 Light Sensitivity: The material may be light-sensitive and should be stored accordingly.[2]
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Experimental Protocols: Safe Handling in a
Research Setting

The following protocols are based on established procedures for handling solid chiral ligands
like (S)-H8-BINOL in a laboratory setting.[4][7][8]

4.1. Weighing and Transferring (S)-H8-BINOL
e Preparation: Don the appropriate PPE before handling the chemical.

» Location: Conduct the weighing and transfer of the solid inside a chemical fume hood to
contain any dust.

e Procedure:

o

Use a clean, dry spatula and weighing paper or a suitable container.

[¢]

Carefully transfer the desired amount of (S)-H8-BINOL, avoiding the generation of dust.

[¢]

If any solid is spilled, clean it up immediately following the spill response procedures
outlined in Section 5.

[e]

Close the container tightly after use.
4.2. Setting up a Reaction with (S)-H8-BINOL

¢ Inert Atmosphere: Many reactions involving (S)-H8-BINOL require an inert atmosphere. The
reaction flask should be evacuated and backfilled with an inert gas (e.g., nitrogen or argon)
multiple times.[7]

» Solvent Addition: Add the solvent to the reaction flask containing (S)-H8-BINOL via a syringe
or cannula.[7]

e Heating: If the reaction requires heating, use a well-controlled heating mantle or oil bath with
a thermometer to monitor the internal temperature.[7][8]
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» Monitoring: Monitor the reaction progress using appropriate analytical techniques, such as
thin-layer chromatography (TLC).[4][7][8]

4.3. Work-up and Purification

e Quenching: After the reaction is complete, cool the mixture to room temperature before
quenching.

o Extraction: If an extraction is necessary, use a separatory funnel and be mindful of potential
pressure buildup.

» Drying and Filtration: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate) and
filter.[7][8]

o Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

o Crystallization: The crude product can be purified by crystallization. This often involves
dissolving the solid in a hot solvent and allowing it to cool slowly.[7][8]

e Drying the Product: Dry the purified product under vacuum to remove any residual solvent.[7]

[8]

Emergency Procedures

5.1. First-Aid Measures

« Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2][5]

» Skin Contact: In case of skin contact, immediately remove all contaminated clothing and
wash the affected area with plenty of soap and water.[2] If skin irritation occurs, get medical
advice.

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, removing contact lenses if present and easy to do.[2][5][6] Continue rinsing and call
a poison center or doctor immediately.[2]
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« Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a
physician or poison control center immediately.[2][5][6]

5.2. Spill Response

o Small Spills: For small spills, carefully sweep up the solid material, avoiding dust formation,
and place it in a suitable, closed container for disposal.[6]

o Large Spills: For large spills, evacuate the area. Prevent further leakage or spillage if safe to
do so. Do not let the product enter drains.[2] Wear appropriate PPE, including respiratory
protection, during cleanup.

5.3. Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide to extinguish a fire.[6]

¢ Specific Hazards: The compound is combustible and may produce hazardous combustion
gases or vapors in a fire.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing.[2]

Visualized Workflows and Protocols

Diagram 1: General Experimental Workflow for a Reaction Using (S)-H8-BINOL
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Safety Protocol Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1225680?utm_src=pdf-body-img
https://www.benchchem.com/product/b1225680?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1.

(S)-(-)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthol | C20H2202 | CID 3694111 -

PubChem [pubchem.ncbi.nim.nih.gov]

2
3
4
e 5
6
7
8

. sigmaaldrich.com [sigmaaldrich.com]
. BINOL | CAS#:602-09-5 | Chemsrc [chemsrc.com]

. Organic Syntheses Procedure [orgsyn.org]

fishersci.com [fishersci.com]

. cdhfinechemical.com [cdhfinechemical.com]
. Organic Syntheses Procedure [orgsyn.org]

. orgsyn.org [orgsyn.org]
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[https://www.benchchem.com/product/b1225680#safety-and-handling-precautions-for-s-h8-
binol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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